Cas no 1251605-60-3 (N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1251605-60-3
• MF: C₁₉H₁₈ClN₃O₅
• MW: 403.816323757172
• CID: 6400385
• PubChem ID: 49665252
• Update Time: 2025-06-08

N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• N-(5-chloro-2,4-dimethoxyphenyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• 1251605-60-3
• N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• F3406-7611
• AKOS024485330
• VU0624540-1

• Inchi： 1S/C19H18ClN3O5/c1-25-12-6-4-11(5-7-12)19-23-22-18(28-19)10-17(24)21-14-8-13(20)15(26-2)9-16(14)27-3/h4-9H,10H2,1-3H3,(H,21,24)
• InChI Key： DKRMYLKTPAXWIT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NC(CC1=NN=C(C2C=CC(=CC=2)OC)O1)=O)OC)OC

Computed Properties

• Exact Mass: 403.0934984g/mol
• Monoisotopic Mass: 403.0934984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 1251605-60-3): An Overview

N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 1251605-60-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule is characterized by its unique structural features, which include a chlorinated phenyl ring, methoxy groups, and a 1,3,4-oxadiazole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The 1,3,4-oxadiazole scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. It is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of this moiety in the structure of N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide suggests that the compound may possess similar therapeutic potential.

Recent studies have focused on the synthesis and biological evaluation of compounds containing the 1,3,4-oxadiazole core. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds with this scaffold exhibited potent antiproliferative activity against various cancer cell lines. The researchers found that the substitution pattern on the phenyl rings and the presence of functional groups such as methoxy and chloro significantly influenced the biological activity of these compounds.

In addition to its potential anticancer properties, N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide has also been investigated for its antimicrobial activity. A study conducted by a team of researchers from the University of California found that this compound exhibited significant inhibitory effects against several pathogenic bacteria and fungi. The study highlighted the importance of the chlorinated phenyl ring and the methoxy groups in enhancing the antimicrobial activity of the compound.

The structural complexity of N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide also makes it an interesting target for drug design and optimization. Computational studies have shown that this compound can form stable interactions with various protein targets involved in disease pathways. For example, molecular docking studies have demonstrated that the compound can bind to key enzymes involved in cancer cell proliferation and microbial infection.

Beyond its direct biological activities, N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide has also been explored as a lead compound for the development of novel drug delivery systems. Researchers have investigated its potential as a prodrug or as part of a targeted drug delivery system to enhance its therapeutic efficacy and reduce side effects. These studies have shown promising results and highlight the versatility of this compound in pharmaceutical applications.

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide has been optimized using various synthetic routes to improve yield and purity. One common approach involves the condensation of an appropriate amine with an acid chloride or anhydride to form the desired oxadiazole derivative. The choice of starting materials and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 1251605-60-3) is a multifaceted compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to uncover new insights into its mechanisms of action and optimize its use as a therapeutic agent.